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Compound of Interest

Compound Name: Epacadostat

Cat. No.: B1139497 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and stability of Epacadostat in
DMSO and aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing Epacadostat stock solutions?

A1: Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing

high-concentration stock solutions of Epacadostat. It is soluble in DMSO at concentrations up

to 100 mg/mL.[1][2][3] For optimal results, use fresh, anhydrous DMSO as moisture can reduce

solubility.[3]

Q2: How should I store Epacadostat stock solutions in DMSO?

A2: Aliquot your DMSO stock solution into single-use volumes and store them at -20°C or

-80°C to avoid repeated freeze-thaw cycles.[4] Under these conditions, the stock solution is

stable for at least one month at -20°C and up to a year at -80°C.[1]

Q3: What is the aqueous solubility of Epacadostat?

A3: Epacadostat is sparingly soluble in aqueous buffers.[5] To prepare aqueous solutions, it is

recommended to first dissolve Epacadostat in DMSO and then dilute this stock solution with

the aqueous buffer of your choice.[5] Using this method, a solubility of approximately 0.16
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mg/mL can be achieved in a 1:5 solution of DMSO:PBS (pH 7.2).[5] It is not recommended to

store aqueous solutions for more than one day.[5]

Q4: Is Epacadostat stable in aqueous solutions?

A4: The stability of Epacadostat in aqueous solutions can be influenced by pH. As a general

precaution, it is advisable to prepare fresh aqueous solutions daily for your experiments.[5]

Long-term storage of aqueous solutions is not recommended due to the potential for

degradation.

Q5: Are there any known issues with Epacadostat stability that could affect experimental

results?

A5: Yes, recent studies have shown that Epacadostat can stabilize the apo-form of the IDO1

enzyme.[6][7] This stabilization can lead to non-enzymatic signaling through pathways involving

SHP-2, which may have pro-tumorigenic effects in some contexts.[6][7][8][9] Researchers

should be aware of this dual activity (catalytic inhibition and non-enzymatic signaling) when

interpreting experimental outcomes.

Troubleshooting Guides
Issue 1: Difficulty Dissolving Epacadostat in DMSO

Symptom: The compound does not fully dissolve, or a precipitate forms in the DMSO stock

solution.

Possible Causes & Solutions:

Moisture in DMSO: DMSO is hygroscopic and absorbed water can significantly decrease

the solubility of Epacadostat.[3]

Solution: Use fresh, anhydrous, high-purity DMSO. Store DMSO properly to prevent

moisture absorption.

Incorrect Concentration: Attempting to prepare a stock solution above the solubility limit.

Solution: Refer to the solubility data tables below. Do not exceed a concentration of 100

mg/mL.
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Low Temperature: Preparing the solution at a low temperature may slow down dissolution.

Solution: Gentle warming and sonication can aid in dissolving the compound.[1][2]

Issue 2: Precipitation of Epacadostat upon Dilution into
Aqueous Buffer

Symptom: A precipitate forms immediately or over a short period after diluting the DMSO

stock solution into an aqueous buffer (e.g., PBS, cell culture media).

Possible Causes & Solutions:

Exceeding Aqueous Solubility: The final concentration in the aqueous solution is above

Epacadostat's solubility limit in that specific medium.

Solution: Ensure the final concentration is below the known aqueous solubility limit

(approximately 0.16 mg/mL in 1:5 DMSO:PBS pH 7.2).[5] Perform serial dilutions if

necessary.

High Percentage of DMSO in Final Solution: While DMSO aids initial dissolution, a high

final concentration can sometimes cause precipitation when mixed with aqueous solutions.

Solution: Keep the final DMSO concentration in your aqueous solution as low as

possible, ideally below 1%.

pH of the Aqueous Buffer: The solubility of Epacadostat in aqueous solutions may be pH-

dependent.

Solution: Test the solubility in a small volume of your specific buffer at the desired pH

before preparing a large volume. Adjusting the pH of the buffer may improve solubility.

Issue 3: Inconsistent or Unexpected Biological Activity
Symptom: Variability in experimental results or observations that contradict the expected

inhibitory effect of Epacadostat on the IDO1 pathway.

Possible Causes & Solutions:
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Degradation of Aqueous Solution: Epacadostat may have degraded in the aqueous

solution used for the experiment.

Solution: Always prepare fresh aqueous solutions of Epacadostat for each experiment.

Do not store them for more than a day.[5]

Non-Enzymatic Signaling: As mentioned in the FAQs, Epacadostat can stabilize the apo-

IDO1 protein, leading to signaling independent of its catalytic activity.[6][7][8]

Solution: Be aware of this dual mechanism of action. Consider including control

experiments to investigate potential non-enzymatic effects in your cellular model. This

could involve using cell lines with varying levels of IDO1 expression or SHP-2.

Incorrect Stock Concentration: Inaccurate weighing of the compound or calculation errors

can lead to incorrect dosing.

Solution: Ensure accurate weighing using a calibrated balance and double-check all

calculations for stock solution preparation and dilutions.

Data Presentation
Table 1: Solubility of Epacadostat

Solvent/System Temperature Solubility Reference(s)

DMSO Room Temp. ~30 mg/mL [5]

DMSO Room Temp. 88 mg/mL (200.8 mM) [3]

DMSO Room Temp.
100 mg/mL (228.19

mM)
[1][2]

Ethanol Room Temp. ~20 mg/mL [5]

Dimethyl Formamide

(DMF)
Room Temp. ~30 mg/mL [5]

1:5 DMSO:PBS (pH

7.2)
Room Temp. ~0.16 mg/mL [5]

Water Room Temp. Insoluble [3]
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Table 2: Stability of Epacadostat Stock Solutions
Solvent

Storage
Temperature

Stability Reference(s)

Crystalline Solid -20°C ≥ 4 years [5]

DMSO -80°C Up to 1 year [1]

DMSO -20°C Up to 1 month [1]

Aqueous Solution Not Specified
Not recommended for

more than one day
[5]

Experimental Protocols
Protocol 1: Preparation of Epacadostat Stock Solution in
DMSO

Materials:

Epacadostat (crystalline solid)

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer and/or sonicator

Procedure:

1. Equilibrate Epacadostat powder to room temperature before opening the vial to prevent

condensation.

2. Accurately weigh the desired amount of Epacadostat.

3. Add the appropriate volume of anhydrous DMSO to achieve the target concentration (e.g.,

for a 10 mM stock solution, add the corresponding volume of DMSO to the weighed
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Epacadostat).

4. Vortex the solution vigorously. If necessary, use a sonicator to aid dissolution.

5. Once fully dissolved, aliquot the stock solution into single-use, light-protected tubes.

6. Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Protocol 2: Kinetic Solubility Assay in Aqueous Buffer
Materials:

Epacadostat-DMSO stock solution (e.g., 10 mM)

Aqueous buffer (e.g., PBS, pH 7.4)

96-well microplate

Plate reader capable of measuring turbidity (absorbance at ~620 nm)

Procedure:

1. Add the aqueous buffer to the wells of the microplate.

2. Add a small volume of the Epacadostat-DMSO stock solution to the wells to achieve the

desired final concentrations. Ensure the final DMSO concentration is consistent across all

wells and ideally below 1%.

3. Mix the plate gently.

4. Incubate the plate at room temperature for a set period (e.g., 2 hours).

5. Measure the absorbance at 620 nm. An increase in absorbance compared to a DMSO-

only control indicates precipitation.

Protocol 3: Stability Assessment in Aqueous Solution by
HPLC

Materials:
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Epacadostat-DMSO stock solution

Aqueous buffer of interest (e.g., PBS at various pH values)

HPLC system with a UV detector

C18 HPLC column

Mobile phase (e.g., acetonitrile and water with a suitable modifier like formic acid or

ammonium acetate)

Incubator or water bath

Procedure:

1. Prepare a fresh aqueous solution of Epacadostat at a known concentration by diluting the

DMSO stock solution into the buffer.

2. Immediately analyze a sample of this solution (T=0) by HPLC to determine the initial peak

area of Epacadostat.

3. Incubate the remaining solution at a controlled temperature (e.g., room temperature or

37°C).

4. At predetermined time points (e.g., 1, 2, 4, 8, 24 hours), withdraw an aliquot of the solution

and analyze it by HPLC.

5. Data Analysis: Calculate the percentage of Epacadostat remaining at each time point

relative to the T=0 sample. The appearance of new peaks may indicate degradation

products.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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